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Compound of Interest

Compound Name: Tetradecane

Cat. No.: B157292 Get Quote

This guide provides crucial safety, handling, and disposal information for laboratory

professionals working with tetradecane. The following procedures are designed to ensure a

safe laboratory environment and the proper management of this chemical.

Immediate Safety and Personal Protective
Equipment (PPE)
A comprehensive approach to personal protection is essential to minimize exposure when

handling tetradecane. The recommended PPE is summarized below.
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PPE Category Recommended Equipment Rationale

Eye and Face Protection

Chemical safety goggles or a

face shield compliant with

OSHA (29 CFR 1910.133) or

European Standard (EN166).

[1][2]

Protects against potential

splashes and eye irritation.[1]

Skin and Body Protection

Wear appropriate protective

gloves (e.g., nitrile rubber) and

a lab coat or chemical-resistant

apron to prevent skin

exposure.[1][2][3]

Prevents direct skin contact.

Prolonged or repeated contact

may cause defatting and

dermatitis.[1]

Respiratory Protection

Use in a well-ventilated area,

such as a chemical fume hood.

[1][2] If ventilation is

inadequate or exposure limits

are exceeded, a

NIOSH/MSHA-approved

respirator is necessary.[1][4]

Minimizes the inhalation of

vapors, which can cause

respiratory tract irritation.[1]

Hand Protection

Wash hands thoroughly with

soap and water after handling

and before eating, drinking, or

smoking.[3][5]

Ensures good industrial

hygiene and safety practice.[4]

Key Physicochemical and Safety Data
The following table summarizes important quantitative data for tetradecane.
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Property Value

Molecular Formula C₁₄H₃₀[6]

Melting Point 5.5 °C (41.9 °F)

Boiling Point 252 - 254 °C (486 - 489 °F)

Flash Point 100 °C (212 °F)[1]

Autoignition Temperature 200 °C (392 °F)[1]

Explosion Limits Lower: 0.5% / Upper: 6.5%[3]

Operational Plan for Handling
A systematic approach is critical for safely managing tetradecane in a laboratory setting.

1. Engineering Controls & Storage

Ventilation: Always handle tetradecane in a well-ventilated area, preferably within a certified

chemical fume hood, to keep airborne concentrations low.[1][2][7]

Safety Equipment: Ensure that safety showers and eyewash stations are readily accessible

and in close proximity to the workstation.[2][8]

Storage: Store containers in a cool, dry, and well-ventilated area, away from heat, flames,

and other sources of ignition.[1][6] Keep containers tightly closed and store them separately

from incompatible materials like oxidizing agents.[1][6][9]

2. Procedural Steps for Handling

Read and understand the Safety Data Sheet (SDS) before use.

Inspect containers for damage or leaks before handling.[2]

Avoid direct contact with skin and eyes and prevent the inhalation of mist or vapor.[1][9]

Use non-sparking tools and take measures to prevent the buildup of electrostatic charge.[10]
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When not in use, ensure containers are securely sealed.

Accidental Release and Spill Management
In the event of a spill, follow these procedural steps to ensure safety and proper cleanup.

Evacuate & Secure: Immediately clear the area of all personnel and remove all sources of

ignition.[10]

Ventilate: Ensure the spill area is well-ventilated.

Contain: Wearing the appropriate PPE, contain the spill using an inert, non-combustible

absorbent material such as sand, earth, vermiculite, or diatomaceous earth.[1][2][5] Do not

use combustible materials like sawdust.

Collect: Carefully collect the absorbed material using spark-proof tools and place it into a

suitable, sealed, and clearly labeled container for disposal.[5][10]

Decontaminate: Clean the spill site after the material has been collected. You may use

alcohol followed by a soap and water solution.[11]
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Immediate Actions
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Final Steps
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Caption: Workflow for managing an accidental tetradecane spill.
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Disposal Plan
The disposal of tetradecane and contaminated materials must be handled in accordance with

all local, state, and federal regulations.

Waste Collection: All materials contaminated with tetradecane, including used containers,

absorbent materials from spills, and soiled PPE, must be collected in designated, sealed,

and clearly labeled hazardous waste containers.[2][12]

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the

full chemical name "Tetradecane".[12]

Disposal Method: Do not dispose of tetradecane into sewers or the environment.[9][13]

Arrange for disposal through your institution's Environmental Health & Safety (EHS)

department or a licensed chemical waste disposal contractor.[12] The product is not typically

classified as hazardous waste, but local regulations must be followed.[9]

First Aid Measures
Immediate medical attention is crucial in case of exposure.

Inhalation: Remove the individual from the exposure area to fresh air immediately.[1] If

breathing is difficult, administer oxygen. If the person is not breathing, give artificial

respiration. Seek medical attention if symptoms appear or persist.[1][4]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area

with plenty of soap and water.[1][3] Seek medical attention if irritation develops or persists.

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making

sure to lift the upper and lower eyelids occasionally.[1][4] Get medical aid immediately.[1]

Ingestion: Do NOT induce vomiting, as there is a risk of aspiration into the lungs which can

be fatal.[1][5][10] If the victim is conscious and alert, give 2-4 cupfuls of water.[1] Never give

anything by mouth to an unconscious person.[1] Call a physician or poison control center

immediately.[10][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

2. benchchem.com [benchchem.com]

3. isotope.com [isotope.com]

4. msds.nipissingu.ca [msds.nipissingu.ca]

5. lobachemie.com [lobachemie.com]

6. Tetradecane: Properties, Applications, and Safe Handling in Industrial and Research
Settings_Chemicalbook [chemicalbook.com]

7. benchchem.com [benchchem.com]

8. fishersci.com [fishersci.com]

9. cosmobiousa.com [cosmobiousa.com]

10. echemi.com [echemi.com]

11. N-TETRADECANE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

12. benchchem.com [benchchem.com]

13. cpachem.com [cpachem.com]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Tetradecane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b157292#personal-protective-equipment-for-handling-
tetradecane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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